(2-(1H-indol-2-yl)thiazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone

• IUPAC Name: furan-2-yl-[4-[2-(1H-indol-2-yl)-1,3-thiazole-4-carbonyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H18N4O3S/c26-20(24-7-9-25(10-8-24)21(27)18-6-3-11-28-18)17-13-29-19(23-17)16-12-14-4-1-2-5-15(14)22-16/h1-6,11-13,22H,7-10H2
• InChI Key: XRYNSGBCGWRSQZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C3=CSC(=N3)C4=CC5=CC=CC=C5N4
• Molecular Formula: C21H18N4O3S
• Molecular Weight: 406.5 g/mol

Description

(2-(1H-indol-2-yl)thiazol-4-yl)(4-(furan-2-carbonyl)piperazin-1-yl)methanone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry, drug discovery, and pharmacology. This compound is a thiazole derivative that possesses a piperazine and an indole moiety, which makes it a promising candidate for the development of novel drugs.

Scientific Research Applications

Antiviral Activity

Indole derivatives have garnered interest due to their antiviral properties. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents against influenza A. .
• .

Other Applications

Beyond the mentioned fields, indole derivatives have been explored for antidiabetic, antimalarial, and anticholinesterase activities. .

Mechanism of Action

Target of action

The compound contains an indole moiety, which is a common structure in many bioactive molecules. Indole derivatives have been found to bind with high affinity to multiple receptors .

Mode of action

The interaction of indole derivatives with their targets can result in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical pathways

The specific pathways affected by this compound would depend on its exact targets. Given the wide range of activities associated with indole derivatives, it could potentially impact a variety of biochemical pathways .

Pharmacokinetics

Indole derivatives are generally well-absorbed and can have good bioavailability .

Result of action

The molecular and cellular effects of this compound’s action would depend on its specific targets and the pathways they are involved in .

Action environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability .